Cas no 61599-64-2 (Benzene, 2,4-dinitro-1-[(1E)-2-(2-nitrophenyl)ethenyl]-)

• Product Name: Benzene, 2,4-dinitro-1-[(1E)-2-(2-nitrophenyl)ethenyl]-
• CAS No: 61599-64-2
• MF: C₁₄H₉N₃O₆
• MW: 315.237763166428
• CID: 473352
• Update Time: 2024-01-30

Benzene, 2,4-dinitro-1-[(1E)-2-(2-nitrophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dinitro-1-[(1E)-2-(2-nitrophenyl)ethenyl]-

• Inchi： 1S/C14H9N3O6/c18-15(19)12-8-7-11(14(9-12)17(22)23)6-5-10-3-1-2-4-13(10)16(20)21/h1-9H/b6-5+
• InChI Key： ZFNHLPUHTFNCSA-AATRIKPKSA-N
• SMILES： C1(/C=C/C2=CC=CC=C2[N+]([O-])=O)=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 315.04917
• Monoisotopic Mass: 315.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 480.0±45.0 °C(Predicted)
• PSA: 129.42